N-[8-(2-Hydroxyethanesulfonyl)naphthalen-2-yl]acetamide

• CAS No.: 77565-53-8
• Molecular Formula: C14H15NO4S
• Molecular Weight: 293.34 g/mol
• IUPAC Name: N-[8-(2-hydroxyethylsulfonyl)naphthalen-2-yl]acetamide
• InChI: InChI=1S/C14H15NO4S/c1-10(17)15-12-6-5-11-3-2-4-14(13(11)9-12)20(18,19)8-7-16/h2-6,9,16H,7-8H2,1H3,(H,15,17)
• InChI Key: HSQQKAPVYKNJJC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=CC=C2S(=O)(=O)CCO)C=C1

Description

N-[8-(2-Hydroxyethanesulfonyl)naphthalen-2-yl]acetamide is a chemical compound that belongs to the class of naphthalene derivatives This compound is characterized by the presence of a naphthalene ring system substituted with a hydroxyethanesulfonyl group and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[8-(2-Hydroxyethanesulfonyl)naphthalen-2-yl]acetamide can be achieved through a multi-step process involving the functionalization of the naphthalene ringThe final step involves the acylation of the naphthalene derivative to form the acetamide group .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts and controlled reaction environments to facilitate the desired transformations efficiently .

Chemical Reactions Analysis

Types of Reactions

N-[8-(2-Hydroxyethanesulfonyl)naphthalen-2-yl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: Nucleophilic substitution reactions can replace the hydroxyethanesulfonyl group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄